Cas no 834894-19-8 (Benzenamine, 4-(dipropylphosphinyl)-)

Benzenamine, 4-(dipropylphosphinyl)- structure
834894-19-8 structure
Product Name:Benzenamine, 4-(dipropylphosphinyl)-
CAS No:834894-19-8
MF:C12H20NOP
MW:225.267064094543
CID:670606
PubChem ID:59994540
Update Time:2025-04-19

Benzenamine, 4-(dipropylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(dipropylphosphinyl)-
    • 4-dipropylphosphorylaniline
    • 834894-19-8
    • LHGFTURRSBCXFX-UHFFFAOYSA-N
    • 4-(Dipropylphosphoryl)benzenamine
    • 4-(dipropylphosphoryl)aniline
    • dipropyl(4-aminophenyl)phosphine oxide
    • SCHEMBL2033749
    • DTXSID10733438
    • Inchi: 1S/C12H20NOP/c1-3-9-15(14,10-4-2)12-7-5-11(13)6-8-12/h5-8H,3-4,9-10,13H2,1-2H3
    • InChI Key: LHGFTURRSBCXFX-UHFFFAOYSA-N
    • SMILES: P(C1C=CC(=CC=1)N)(CCC)(CCC)=O

Computed Properties

  • Exact Mass: 225.128251259g/mol
  • Monoisotopic Mass: 225.128251259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.1Ų
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